N,N,6-trimethyl-2-[4-(4-phenoxybenzenesulfonyl)piperazin-1-yl]pyrimidin-4-amine

• IUPAC Name: N,N,6-trimethyl-2-[4-(4-phenoxyphenyl)sulfonylpiperazin-1-yl]pyrimidin-4-amine
• InChI: InChI=1S/C23H27N5O3S/c1-18-17-22(26(2)3)25-23(24-18)27-13-15-28(16-14-27)32(29,30)21-11-9-20(10-12-21)31-19-7-5-4-6-8-19/h4-12,17H,13-16H2,1-3H3
• InChI Key: XDXVMSRTZSFJHS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N2CCN(CC2)S(=O)(=O)C3=CC=C(C=C3)OC4=CC=CC=C4)N(C)C
• Molecular Formula: C23H27N5O3S
• Molecular Weight: 453.6 g/mol

Description

N,N,6-trimethyl-2-[4-(4-phenoxybenzenesulfonyl)piperazin-1-yl]pyrimidin-4-amine, also known as TMPP, is an organosulfur compound with a wide range of applications in scientific research. It is a versatile compound that can be used as a reagent, catalyst, or reaction intermediate in a variety of chemical reactions. TMPP has been used in the synthesis of a variety of organic compounds, including pharmaceuticals, pesticides, and other specialty chemicals. TMPP is also used as a ligand in coordination chemistry, as a catalyst in organic synthesis, and as a reagent in the preparation of a variety of organosulfur compounds.

Mechanism of Action

Target of Action

Similar compounds, such as pyrimidine derivatives, have been found to inhibit protein kinases , which are essential enzymes for controlling cell growth, differentiation, migration, and metabolism .

Mode of Action

It can be inferred from related compounds that it may interact with its targets (potentially protein kinases) to inhibit their function . This inhibition could lead to changes in cellular processes controlled by these enzymes, such as cell growth and differentiation .

Biochemical Pathways

Given the potential target of protein kinases, it can be inferred that the compound may affect pathways related to cell growth, differentiation, migration, and metabolism .

Result of Action

Based on the potential inhibition of protein kinases, it can be inferred that the compound may affect cell growth, differentiation, migration, and metabolism .

Advantages and Limitations for Lab Experiments

The main advantage of using N,N,6-trimethyl-2-[4-(4-phenoxybenzenesulfonyl)piperazin-1-yl]pyrimidin-4-amine in lab experiments is that it is relatively easy to synthesize and handle. It is also relatively inexpensive and can be stored for long periods of time without degrading. The main limitation of N,N,6-trimethyl-2-[4-(4-phenoxybenzenesulfonyl)piperazin-1-yl]pyrimidin-4-amine is that it is not very soluble in water, which can make it difficult to use in aqueous solutions.

Future Directions

In the future, N,N,6-trimethyl-2-[4-(4-phenoxybenzenesulfonyl)piperazin-1-yl]pyrimidin-4-amine could be used to synthesize a variety of new organic compounds, including pharmaceuticals, pesticides, and other specialty chemicals. It could also be used to develop new peptides, peptidomimetics, and other biologically active compounds. In addition, further research could be conducted to explore the biochemical and physiological effects of N,N,6-trimethyl-2-[4-(4-phenoxybenzenesulfonyl)piperazin-1-yl]pyrimidin-4-amine, as well as its potential therapeutic applications. Finally, N,N,6-trimethyl-2-[4-(4-phenoxybenzenesulfonyl)piperazin-1-yl]pyrimidin-4-amine could be used in the development of new catalysts and reagents for organic synthesis.

Synthesis Methods

The synthesis of N,N,6-trimethyl-2-[4-(4-phenoxybenzenesulfonyl)piperazin-1-yl]pyrimidin-4-amine is typically carried out by a nucleophilic substitution reaction between a 4-phenoxybenzenesulfonyl piperazine and a trimethylpyrimidinium salt. The reaction is typically carried out in an inert atmosphere at a temperature of 60-80°C. The reaction is generally complete within 1-2 hours. The reaction can be carried out in a variety of solvents, such as dichloromethane, tetrahydrofuran, and acetonitrile.

Scientific Research Applications

N,N,6-trimethyl-2-[4-(4-phenoxybenzenesulfonyl)piperazin-1-yl]pyrimidin-4-amine has a wide range of applications in scientific research. It is commonly used as a reagent in organic synthesis, as a catalyst in coordination chemistry, and as a ligand in the preparation of a variety of organosulfur compounds. N,N,6-trimethyl-2-[4-(4-phenoxybenzenesulfonyl)piperazin-1-yl]pyrimidin-4-amine has been used in the synthesis of a variety of pharmaceuticals, pesticides, and other specialty chemicals. It has also been used in the synthesis of a variety of peptides, peptidomimetics, and other biologically active compounds.